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Compound of Interest

Compound Name: cruzin

Cat. No.: B1170163

It appears that "cruzin" is not a standard chemical name and may be a typographical error.
Based on available chemical safety information, it is possible the intended substance is Chrysin
or Crossin. This guide provides essential safety and handling information for both of these
chemicals to ensure laboratory personnel can manage them responsibly.

Chrysin: Safety and Handling

Chrysin (5,7-dihydroxyflavone) is a naturally occurring flavonoid found in honey, propolis, and
some plants.[1] It is studied for its various biological activities, including antioxidant, anti-
inflammatory, and anticancer properties.[1][2]

Personal Protective Equipment (PPE) and Safety
Precautions

When handling Chrysin, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure safety.

Table 1: Personal Protective Equipment for Handling Chrysin
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PPE Category

Recommended Equipment

Eye Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Hand Protection

Wear suitable chemical-resistant gloves.[3]
Nitrile rubber gloves with a thickness of 0.5 mm
and a breakthrough time of > 480 min are a

good option.

Body Protection

Wear a lab coat or appropriate protective

clothing to prevent skin exposure.

Respiratory Protection

If working with the powder form and there is a
risk of dust formation, use a particulate filter
respirator (e.g., P1 filter for at least 80% of

airborne particles).[3]

General Handling and Hygiene:

Avoid contact with skin and eyes.

Do not breathe dust.

Wash hands thoroughly after handling.

Use in a well-ventilated area.

Do not eat, drink, or smoke in the laboratory.

Operational and Disposal PI

ans

Proper operational procedures and waste disposal are critical for laboratory safety and

environmental protection.

Storage:
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» Keep containers tightly closed in a dry, cool, and well-ventilated place.

» Store away from incompatible materials.

Spill Management:

 In case of a spill, avoid generating dust.

e Vacuum or sweep up the material and place it into a suitable, labeled disposal container.
o Clean the spill area thoroughly.

Disposal:

» Dispose of Chrysin waste and contaminated materials in accordance with local, state, and
federal regulations.

e Do not dispose of it down the drain or with regular trash.

Experimental Protocols and Signaling Pathways

Chrysin is known to modulate several signaling pathways, making it a subject of interest in
cancer research.[1] One of the key pathways it affects is the PI3K/Akt/mTOR pathway, which is
crucial for cell survival, proliferation, and apoptosis.[2][4][5]

Below is a diagram illustrating a simplified representation of Chrysin's effect on the Akt
signaling pathway.
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Caption: Simplified diagram of Chrysin inducing apoptosis and autophagy via the ROS-
mediated Akt/mTOR pathway.

Crossin: Safety and Handling

"Crossin” is a less specific term and may refer to a variety of chemical products. A Safety Data
Sheet (SDS) for a product named "Crossin” indicates it is a mixture containing propoxylated
reaction products and other chemicals.[6] It is classified as hazardous and can cause skin
irritation, allergic skin reactions, and serious eye damage.[6]
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Personal Protective Equipment (PPE) and Safety

Precautions

Given the hazardous nature of the described "Crossin" product, stringent safety measures are

necessary.

Table 2: Personal Protective Equipment for Handling Crossin

PPE Category

Recommended Equipment

Eye Protection

Wear chemical safety goggles or a face shield.

[6]

Hand Protection

Wear protective gloves. The specific material
will depend on the full composition of the
"Crossin" product and should be selected based

on the supplier's SDS.[6]

Body Protection

Wear protective clothing to prevent skin contact.

[6]

Respiratory Protection

If there is a risk of inhaling vapor or mist, use an

appropriate respirator.[6]

General Handling and Hygiene:

Avoid contact with skin and eyes.
Do not breathe vapor or mist.[6]

Wash hands thoroughly after handling.[6]

Use in a well-ventilated area.[6]

Do not eat, drink, or smoke when using this product.[6]

Operational and Disposal Plans

Storage:
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o Keep in the original container or an approved alternative, tightly closed when not in use.[6]
« Store in a cool, well-ventilated area away from incompatible materials.

Spill Management:

o For alarge spill, stop the leak if it can be done without risk.

e Move containers from the spill area.

e Absorb the spill with an inert dry material (e.g., sand, earth, vermiculite) and place it in an
appropriate waste disposal container.[6]

Disposal:

o Dispose of "Crossin" waste and contaminated materials via a licensed waste disposal
contractor.[6]

e Avoid release to the environment.[6]

Experimental Workflow

The following is a generalized experimental workflow for handling and studying a chemical
substance like Chrysin or Crossin in a laboratory setting.

Preparation Experimentation Cleanup & Disposal
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Caption: A general workflow for a laboratory experiment involving a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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